Cas no 4437-87-0 (1,3-Dioxonan-2-one)

• Product Name: 1,3-Dioxonan-2-one
• CAS No: 4437-87-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1516202
• PubChem ID: 21954307
• Update Time: 2025-04-21

1,3-Dioxonan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxonan-2-one
• DTXSID50620696
• 4437-87-0
• SCHEMBL419717
• hexamethylene carbonate

• Inchi： 1S/C7H12O3/c8-7-9-5-3-1-2-4-6-10-7/h1-6H2
• InChI Key： ANLVEXKNRYNLDH-UHFFFAOYSA-N
• SMILES： O1C(=O)OCCCCCC1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53